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Combination Cancer Trial Phase / Key Efficacy Key Safety
Drug Type Identifier Findings Findings

| Paclitaxel [1] [2] [3] | Platinum-resistant ovarian cancer | Phase II (PROFECTA-II / GOG-3044,
NCT04374630) [1] | ITT Population: Median PFS 4.3 mo vs 4.1 mo (paclitaxel alone); HR 0.7 [2] [3]
Biomarker (pAKT+): Median PFS 5.4 mo vs 2.9 mo (paclitaxel alone); HR 0.4 [2] | Most Common
TEAEs: Diarrhea (64.6%), anemia (54.5%), neutropenia (50.5%), fatigue (45.5%) [2] Grade 3-5 TEAEs:
69.7% (combo) vs 51.1% (paclitaxel alone) [2] | | Fulvestrant [4] [5] | HR+/HER2- locally advanced or
metastatic breast cancer (with PIK3CA/AKT1/PTEN alterations) | Phase III (AFFIRM-205) [5] | Status:
Ongoing; target NDA submission H1 2026 [5] Population: Patients who failed standard therapies [4] |

Status: Safety and efficacy under investigation [4] |

Detailed Experimental Protocols

Protocol 1: Afuresertib with Paclitaxel in Platinum-Resistant
Ovarian Cancer

This protocol is based on the open-label, randomized, active-controlled Phase II PROFECTA-II trial
(NCT04374630) [1] [2].
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e Objective: To assess the efficacy and safety of afuresertib plus paclitaxel versus paclitaxel alone.
e Patient Population: Patients with platinum-resistant ovarian, fallopian tube, or primary peritoneal
carcinoma who relapsed 1 to 6 months after the last dose of first-line platinum-based therapy.
Patients had 1-5 prior chemotherapies [2] [3].
e Dosing Regimen:
o Experimental Arm: Afuresertib 125 mg orally once daily continuously, plus Paclitaxel 80
mg/mz intravenously on Days 1, 8, and 15 of each 21-day cycle [2] [3].
o Control Arm: Paclitaxel 80 mg/m? IV on the same schedule [2].
¢ Primary Endpoint: Progression-free survival (PFS) assessed by the investigator [1] [2].
e Biomarker Analysis: Exploratory analysis of phospho-AKT (pAKT) status by immunohistochemistry
(IHC) was performed. A pAKT value >1 was considered positive [2].

Protocol 2: Afuresertib with Fulvestrant in HR+/HER2- Breast
Cancer

This protocol is based on the ongoing AFFIRM-205 Phase III trial in China [4] [5].

¢ Objective: To evaluate the efficacy and safety of afuresertib plus fulvestrant in patients who have
failed standard therapies [4].

e Patient Population: Patients with PIK3CA/AKT1/PTEN-altered, HR-positive, HER2-negative locally
advanced or metastatic breast cancer [5].

e Dosing Regimen:

o Experimental Arm: Afuresertib (dose not specified in sources) plus Fulvestrant 500 mg
intramuscularly on standard dosing schedules [4].

e Primary Endpoint: The primary endpoint is not specified in the available sources, but typical
endpoints for such trials include PFS.

e Status: Subject enrollment is targeted for completion in Q4 2025, with a New Drug Application (NDA)
submission expected in H1 2026 [5].

Mechanistic Rationale & Biomarker Strategy

The following diagram illustrates the key signaling pathway and proposed mechanism of action for

afuresertib combination therapies.
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The PI3K/AKT pathway is a critical signaling cascade frequently hyperactivated in cancers, driving cell

survival, proliferation, and resistance to therapy [6]. In the context of platinum-resistant ovarian cancer,

platinum and taxane-based chemotherapies can paradoxically activate AKT via phosphorylation, further

driving resistance [1]. Afuresertib, as a pan-AKT inhibitor, directly targets this mechanism.

¢ Mechanism of Action: Afuresertib is a potent, oral, ATP-competitive inhibitor that targets all three
AKT isoforms (AKT1, AKT2, AKT3) [1] [7]. By inhibiting AKT phosphorylation and activation, it aims to
restore cancer cell sensitivity to concomitant therapies like paclitaxel or hormone agents like

fulvestrant [1].

Biomarker-Driven Strategy: Data from the PROFECTA-II trial indicates that patients with tumors
positive for phospho-AKT (pAKT) may derive greater benefit from afuresertib plus paclitaxel,
showing a more pronounced improvement in PFS [1] [2]. This suggests pAKT could be a predictive
biomarker for patient selection in future studies.

Key Insights for Research and Development

o Patient Stratification is Critical: The future of afuresertib development likely hinges on biomarker-
selected patient populations. The negative overall result in the PROC trial, coupled with the positive
signal in pAKT-high patients, underscores the necessity of predictive biomarkers [1] [2].

Combination Choice Matters: The rationale for combining afuresertib with fulvestrant in
HR+/HER2- breast cancer is strong, given the high frequency of PI3K/AKT pathway alterations in this
subtype [5] [6]. The success of another AKT inhibitor, capivasertib, in the same setting validates this
approach [6].

Safety Profile: The combination of afuresertib and paclitaxel showed a manageable but increased
toxicity profile compared to paclitaxel alone, primarily gastrointestinal (diarrhea) and hematological [2]
[3]. This requires careful monitoring and management in clinical practice.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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